BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 5,7-Dimethyl-8-
hydroxyquinoline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: B1300873

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,7-Dimethyl-8-hydroxyquinoline, a substituted derivative of the versatile chelating agent 8-
hydroxyquinoline, is a compound of significant interest in medicinal chemistry and materials
science. Its unique structural features, characterized by the presence of methyl groups at the 5
and 7 positions of the quinoline ring, modulate its physicochemical and biological properties.
This technical guide provides a comprehensive overview of 5,7-Dimethyl-8-hydroxyquinoline,
including its chemical identity, physicochemical properties, detailed synthesis and analytical
protocols, and an exploration of its biological activities and potential mechanisms of action.

Chemical Identity and Properties

5,7-Dimethyl-8-hydroxyquinoline is a solid organic compound with the chemical formula
C11H11NO. Its structure consists of a quinoline core with a hydroxyl group at position 8 and
methyl groups at positions 5 and 7.

Table 1: Chemical Identifiers for 5,7-Dimethyl-8-hydroxyquinoline
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Identifier Value

CAS Number 37873-29-3

Molecular Formula C11H11:NO

IUPAC Name 5,7-dimethylquinolin-8-ol

SMILES Cclcc(C)c2c(c10)ncec2

InChl Key UKWMNFHGYXRSFQ-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 5,7-Dimethyl-8-hydroxyquinoline

Property Value Reference
Molecular Weight 173.21 g/mol

Appearance White to light yellow solid

Melting Point 95-98 °C

Boiling Point 126-129 °C (at 4 Torr)

pKa 5.67 £ 0.30 (Predicted)

LogP 2.5 (Predicted)

Soluble in organic solvents
Solubility such as chloroform and

methanol.

Synthesis and Analysis
Synthetic Approach

The synthesis of 5,7-Dimethyl-8-hydroxyquinoline can be achieved through established
methods for quinoline synthesis, such as the Skraup or Friedlander synthesis, followed by
appropriate substitution reactions. A plausible synthetic route, inferred from general procedures
for substituted 8-hydroxyquinolines, is the Skraup synthesis using 2,4-dimethyl-6-aminophenol
as the starting material.
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Experimental Protocol: Synthesis of 5,7-Dimethyl-8-hydroxyquinoline via Skraup Synthesis
Materials:

e 2,4-dimethyl-6-aminophenol

e Glycerol

» Concentrated Sulfuric Acid

e Aniline (as a moderator)

« lron(ll) sulfate (as an oxidizing agent)
e Sodium hydroxide solution

e Hydrochloric acid solution

e Ethanol

» Dichloromethane

Procedure:

* In a three-necked round-bottom flask equipped with a reflux condenser, mechanical stirrer,
and dropping funnel, carefully add concentrated sulfuric acid to glycerol with cooling.

e Add 2,4-dimethyl-6-aminophenol and a small amount of aniline to the mixture.
e Heat the mixture gently and add iron(ll) sulfate.

e The reaction is exothermic; control the temperature by cooling if necessary. After the initial
vigorous reaction subsides, heat the mixture to 130-140°C for 3-4 hours.

o Cool the reaction mixture and cautiously pour it into a large volume of cold water.

o Neutralize the acidic solution with a concentrated sodium hydroxide solution until the product
precipitates.
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« Filter the crude product and wash it with water.

o For purification, dissolve the crude product in dilute hydrochloric acid, treat with activated
charcoal, and filter.

» Reprecipitate the product by adding a sodium hydroxide solution.
 Filter the purified product, wash with water, and dry.

o Recrystallize the final product from ethanol or an ethanol-water mixture to obtain pure 5,7-
Dimethyl-8-hydroxyquinoline.

2,4-dimethyl-6-aminophenol
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Caption: Synthetic pathway for 5,7-Dimethyl-8-hydroxyquinoline.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis and
purity assessment of 5,7-Dimethyl-8-hydroxyquinoline.

Experimental Protocol: HPLC Analysis

Instrumentation:

e HPLC system with a UV detector

e C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um)

Mobile Phase:
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A mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% trifluoroacetic acid. The exact
ratio may need to be optimized.

Procedure:

Prepare a standard solution of 5,7-Dimethyl-8-hydroxyquinoline of known concentration in
the mobile phase.

Prepare the sample solution by dissolving the synthesized product in the mobile phase.
Set the flow rate to 1.0 mL/min and the UV detection wavelength to approximately 254 nm.
Inject the standard and sample solutions into the HPLC system.

Identify the peak corresponding to 5,7-Dimethyl-8-hydroxyquinoline by comparing the
retention time with the standard.

Determine the purity of the sample by calculating the peak area percentage.

Biological Activities and Signaling Pathways

8-Hydroxyquinoline and its derivatives are known to possess a wide spectrum of biological

activities, which are often attributed to their ability to chelate metal ions. While specific data for

5,7-Dimethyl-8-hydroxyquinoline is limited, its biological profile can be inferred from related

compounds.

Potential Biological Activities:

Anticancer Activity: Many 8-hydroxyquinoline derivatives exhibit cytotoxicity against various
cancer cell lines. The proposed mechanisms include the induction of apoptosis and the
inhibition of key signaling pathways involved in cell proliferation and survival. For instance, a
novel 8-hydroxyquinoline derivative has been shown to suppress tumor invasiveness in
esophageal carcinoma by downregulating the chemokine (C-C motif) ligand 5 (CCL5).
Another quinoline derivative has been reported to inhibit the PI3K/AKT/mTOR signaling
pathway in colorectal cancer.

Antimicrobial Activity: The ability of 8-hydroxyquinolines to chelate essential metal ions for
microbial growth makes them effective antibacterial and antifungal agents.
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» Neuroprotective Effects: Some derivatives have shown promise in the context of
neurodegenerative diseases. For example, certain 8-hydroxyquinolines have been observed
to affect the calpain-calpastatin signaling pathway, which is implicated in neuronal cell death.

Potential Signaling Pathway Involvement:

Based on studies of related compounds, 5,7-Dimethyl-8-hydroxyquinoline may interact with
various signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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